Cas no 1261913-49-8 (2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid)

• Product Name: 2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid
• CAS No: 1261913-49-8
• MF: C₁₅H₁₄O₄S
• MW: 290.334263324738
• MDL: MFCD18322278
• CID: 2621647
• PubChem ID: 53228108
• Update Time: 2025-04-21

2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322278
• DTXSID70691641
• 2-METHYL-3-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
• 4'-(Methanesulfonyl)-2-methyl[1,1'-biphenyl]-3-carboxylic acid
• 2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid, 95%
• 1261913-49-8
• 2-Methyl-3-(4-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322278
• Inchi： 1S/C15H14O4S/c1-10-13(4-3-5-14(10)15(16)17)11-6-8-12(9-7-11)20(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key： GETDDQBHSJTPNC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(=O)=O

Computed Properties

• Exact Mass: 290.06128010Da
• Monoisotopic Mass: 290.06128010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8Ų